Cas no 61345-72-0 (Phenol, 2,4-diethenyl-)
Phenol, 2,4-diethenyl- structure
Product Name:Phenol, 2,4-diethenyl-
CAS No:61345-72-0
MF:C10H10O
MW:146.185802936554
CID:483092
PubChem ID:18541843
Update Time:2025-04-19
Phenol, 2,4-diethenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-diethenyl-
- 2,4-bis(ethenyl)phenol
- O,p-divinylphenol
- DTXSID90873442
- SCHEMBL465532
- UNII-7X7JE9XCSI
- NS00003632
- 61345-72-0
- GZGSEMRMKBBQGA-UHFFFAOYSA-N
- 7X7JE9XCSI
- 2,4-divinylphenol
-
- Inchi: 1S/C10H10O/c1-3-8-5-6-10(11)9(4-2)7-8/h3-7,11H,1-2H2
- InChI Key: GZGSEMRMKBBQGA-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C=C)C=C1C=C
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 2,4-diethenyl- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
61345-72-0 (Phenol, 2,4-diethenyl-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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